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Compound of Interest

Compound Name: Dorignic acid

Cat. No.: B15551698 Get Quote

A Note on "Dorignic Acid": Initial searches for "Dorignic acid" did not yield information on a

known compound used in cell culture. It is presumed this may be a typographical error. This

document will focus on All-trans Retinoic Acid (ATRA), a widely studied and utilized compound

in cell and developmental biology, aligning with the likely interests of researchers, scientists,

and drug development professionals.

Introduction to All-trans Retinoic Acid (ATRA)
All-trans Retinoic Acid (ATRA) is a biologically active metabolite of vitamin A (retinol) that plays

a crucial role in various physiological processes, including embryonic development, cell

differentiation, proliferation, and apoptosis.[1][2] In the context of cell culture, ATRA is

extensively used as a signaling molecule to induce the differentiation of various cell types,

including embryonic stem cells, neural stem cells, and hematopoietic progenitor cells.[2][3] Its

ability to promote the terminal differentiation of cancer cells, such as in acute promyelocytic

leukemia (APL), has established it as a cornerstone of differentiation-induction therapy.[1][4]

Mechanism of Action: The Retinoid Signaling
Pathway
ATRA exerts its biological effects by modulating gene expression through a well-defined

signaling pathway. As a lipophilic molecule, it readily crosses the cell membrane and enters the

nucleus.
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Receptor Binding: In the nucleus, ATRA binds to specific nuclear receptors: the Retinoic Acid

Receptors (RARs), which exist in three subtypes (α, β, γ).[5]

Heterodimerization: The ligand-bound RAR forms a heterodimer with another nuclear

receptor, the Retinoid X Receptor (RXR).[1][2][6]

DNA Binding: This RAR/RXR heterodimer complex binds to specific DNA sequences known

as Retinoic Acid Response Elements (RAREs), located in the promoter regions of target

genes.[1][2][5]

Transcriptional Regulation: The binding of the complex to RAREs, along with the recruitment

of co-activator or co-repressor proteins, activates or represses the transcription of

downstream genes. This modulation of gene expression ultimately orchestrates the cellular

response to ATRA, leading to changes in cell fate, such as differentiation or growth arrest.[1]

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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